Cas no 133545-30-9 ((S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine))
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) is a chiral bisphosphine ligand with a rigid, electron-rich biphenyl backbone. Its hexamethoxy substitution enhances steric and electronic tuning, making it particularly effective in asymmetric catalysis. The ligand's axially chiral structure promotes high enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and cross-couplings. Its diphenylphosphine groups provide strong metal coordination, improving catalyst stability and reactivity. The compound's well-defined stereochemistry and modular design allow for precise control over reaction outcomes, making it valuable in pharmaceutical and fine chemical synthesis. Its air-stable solid form ensures convenient handling and storage under standard conditions.
133545-30-9 structure
Product Name:(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)
CAS No:133545-30-9
MF:C42H40O6P2
MW:702.711
CID:3041501
Update Time:2025-08-15
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Chemical and Physical Properties
Names and Identifiers
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- (S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)
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(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 47270-1g |
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97% |
133545-30-9 | 97% | 1g |
￥5474.00 | 2022-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 47270-250mg |
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97% |
133545-30-9 | 97% | 250mg |
￥1717.00 | 2022-02-28 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 043461-003 |
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-30-9 | 97% | 1g |
￥0.0 | 2023-03-06 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602182-1g |
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-30-9 | 97% | 1g |
¥5399.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602182-250mg |
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-30-9 | 97% | 250mg |
¥1880.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602182-100mg |
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) |
133545-30-9 | 97% | 100mg |
¥960.0 | 2024-07-19 |
(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
133545-30-9 ((S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)) Related Products
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